Cas no 924311-08-0 (1-Butanol,3-methyl-2-[(1-methylethyl)amino]-, sodium salt (1:1), (2S)-)

• Product Name: 1-Butanol,3-methyl-2-[(1-methylethyl)amino]-, sodium salt (1:1), (2S)-
• CAS No: 924311-08-0
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 803297
• PubChem ID: 13778611
• Update Time: 2025-04-19

1-Butanol,3-methyl-2-[(1-methylethyl)amino]-, sodium salt (1:1), (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,3-methyl-2-[(1-methylethyl)amino]-, sodium salt (1:1), (2S)-
• DTXSID50549176
• (S)-2-(isopropylamino)-3-methylbutan-1-ol
• 112211-88-8
• (S)-N-Isopropyl-2-(3-methyl-1-butanol)amine
• AKOS006237657
• (2S)-3-Methyl-2-[(propan-2-yl)amino]butan-1-ol
• T71603
• (S)-2-Isopropylamino-3-methyl-1-butanol
• I0480
• MFCD00671550
• 1-Butanol,3-methyl-2-[(1-methylethyl)amino]-,sodium salt(1:1),(2S)-
• J-002728
• AS-64985
• (2S)-3-Methyl-2-(Propan-2-Ylamino)Butan-1-Ol
• (2S)-2-(Isopropylamino)-3-methyl-1-butanol, AldrichCPR
• 924311-08-0
• SCHEMBL12312543

• Inchi： 1S/C8H19NO/c1-6(2)8(5-10)9-7(3)4/h6-10H,5H2,1-4H3/t8-/m1/s1
• InChI Key： ANZBKMZVBJDTEL-MRVPVSSYSA-N
• SMILES： OC[C@H](C(C)C)NC(C)C

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 1.39220